Cas no 1226458-82-7 (1-(4-bromophenyl)-4-(prop-2-en-1-yl)-1,2,3,4-tetrahydropyrazine-2,3-dione)

• Product Name: 1-(4-bromophenyl)-4-(prop-2-en-1-yl)-1,2,3,4-tetrahydropyrazine-2,3-dione
• CAS No: 1226458-82-7
• MF: C₁₃H₁₁BrN₂O₂
• MW: 307.142642259598
• CID: 5901496
• PubChem ID: 30566180
• Update Time: 2025-05-19

1-(4-bromophenyl)-4-(prop-2-en-1-yl)-1,2,3,4-tetrahydropyrazine-2,3-dione Chemical and Physical Properties

Names and Identifiers

• 2,3-Pyrazinedione, 1-(4-bromophenyl)-1,4-dihydro-4-(2-propen-1-yl)-
• 1-(4-bromophenyl)-4-(prop-2-en-1-yl)-1,2,3,4-tetrahydropyrazine-2,3-dione
• 1-allyl-4-(4-bromophenyl)pyrazine-2,3(1H,4H)-dione
• F2580-2106
• 1-(4-bromophenyl)-4-prop-2-enylpyrazine-2,3-dione
• AKOS024662187
• 1226458-82-7

• Inchi： 1S/C13H11BrN2O2/c1-2-7-15-8-9-16(13(18)12(15)17)11-5-3-10(14)4-6-11/h2-6,8-9H,1,7H2
• InChI Key： LRHONETWRGUJDH-UHFFFAOYSA-N
• SMILES： C1(=O)N(C2=CC=C(Br)C=C2)C=CN(CC=C)C1=O

Computed Properties

• Exact Mass: 306.00039g/mol
• Monoisotopic Mass: 306.00039g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 387
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 40.6Ų

Experimental Properties

• Density: 1.502±0.06 g/cm3(Predicted)
• Boiling Point: 405.3±55.0 °C(Predicted)
• pka: -1.37±0.20(Predicted)

Additional information on 1-(4-bromophenyl)-4-(prop-2-en-1-yl)-1,2,3,4-tetrahydropyrazine-2,3-dione

Introduction to 1-(4-bromophenyl)-4-(prop-2-en-1-yl)-1,2,3,4-tetrahydropyrazine-2,3-dione (CAS No. 1226458-82-7)

The compound 1-(4-bromophenyl)-4-(prop-2-en-1-yl)-1,2,3,4-tetrahydropyrazine-2,3-dione (CAS No. 1226458-82-7) is a highly specialized organic molecule with a complex structure that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of tetrahydropyrazines, which are known for their versatile applications in drug design and materials science. The molecule's unique structure incorporates a bromophenyl group and an allyl moiety, which contribute to its distinctive chemical properties and potential biological activities.

Recent studies have highlighted the importance of tetrahydropyrazines as scaffolds for drug development due to their ability to interact with various biological targets. The bromophenyl group in this compound is particularly interesting as it can influence the molecule's solubility and bioavailability. Additionally, the prop-2-en-1-yl group introduces conjugation into the molecule, enhancing its electronic properties and potentially improving its activity in biological systems.

The synthesis of 1-(4-bromophenyl)-4-(prop-2-en-1-yl)-1,2,3,4-tetrahydropyrazine-2,3-dione involves a multi-step process that combines advanced organic chemistry techniques. Researchers have explored various methodologies to optimize the synthesis pathway, ensuring high yields and purity. These methods often involve the use of transition metal catalysts and precise control over reaction conditions to achieve the desired stereochemistry and regioselectivity.

In terms of applications, this compound has shown promise in several areas. For instance, its ability to act as a precursor for more complex molecules makes it valuable in medicinal chemistry. Furthermore, its unique electronic properties suggest potential applications in optoelectronic materials and sensors. Recent research has also focused on its role in enzyme inhibition studies, where it has demonstrated moderate activity against certain proteases.

The structural features of CAS No. 1226458-82-7 make it an ideal candidate for further exploration in drug discovery programs. Its bromophenyl group can serve as a site for further functionalization, enabling researchers to tailor its properties for specific therapeutic targets. Moreover, the presence of conjugated double bonds within the molecule enhances its ability to participate in π–π interactions, which are crucial for binding to biological macromolecules.

From an analytical perspective, this compound has been extensively studied using advanced spectroscopic techniques such as NMR and mass spectrometry. These studies have provided critical insights into its molecular conformation and stability under different conditions. Additionally, computational modeling has been employed to predict its pharmacokinetic properties and potential toxicity profiles.

In conclusion, 1-(4-bromophenyl)-4-(prop-2-en-1-yl)-1,2,3,4-tetrahydropyrazine-2,3-dione (CAS No. 1226458-82-7) represents a significant advancement in organic synthesis and drug design. Its unique structure and versatile properties position it as a valuable tool for researchers across multiple disciplines. As ongoing studies continue to uncover new applications and mechanisms of action for this compound, its role in scientific research is expected to grow significantly.